[4-(4-Methylpyridin-3-yl)piperazin-1-yl]-(4-methyl-1,3-thiazol-5-yl)methanone

• IUPAC Name: [4-(4-methylpyridin-3-yl)piperazin-1-yl]-(4-methyl-1,3-thiazol-5-yl)methanone
• InChI: InChI=1S/C15H18N4OS/c1-11-3-4-16-9-13(11)18-5-7-19(8-6-18)15(20)14-12(2)17-10-21-14/h3-4,9-10H,5-8H2,1-2H3
• InChI Key: RQZSZXNGUXJALY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NC=C1)N2CCN(CC2)C(=O)C3=C(N=CS3)C
• Molecular Formula: C15H18N4OS
• Molecular Weight: 302.4 g/mol

Description

[4-(4-Methylpyridin-3-yl)piperazin-1-yl]-(4-methyl-1,3-thiazol-5-yl)methanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized through a specific method, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively. In

Mechanism of Action

The mechanism of action of [4-(4-Methylpyridin-3-yl)piperazin-1-yl]-(4-methyl-1,3-thiazol-5-yl)methanone involves the inhibition of the pro-inflammatory cytokines and enzymes that are involved in the inflammatory response. This compound has been found to inhibit the production of nitric oxide, which is a key mediator of inflammation and pain.
Biochemical and physiological effects:
[4-(4-Methylpyridin-3-yl)piperazin-1-yl]-(4-methyl-1,3-thiazol-5-yl)methanone has been found to have significant biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and enzymes, which leads to a reduction in inflammation and pain. Additionally, this compound has been found to have antioxidant properties, which can help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

[4-(4-Methylpyridin-3-yl)piperazin-1-yl]-(4-methyl-1,3-thiazol-5-yl)methanone has several advantages for lab experiments. It is relatively easy to synthesize, and it has been found to have significant anti-inflammatory and analgesic properties. However, there are also some limitations to using this compound in lab experiments. For example, it may have limited solubility in certain solvents, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of [4-(4-Methylpyridin-3-yl)piperazin-1-yl]-(4-methyl-1,3-thiazol-5-yl)methanone. One potential direction is the development of new drugs based on this compound for the treatment of inflammatory and pain-related disorders. Additionally, further studies could be conducted to explore the antioxidant properties of this compound and its potential applications in the treatment of oxidative stress-related disorders. Finally, more research could be done to explore the limitations of this compound in lab experiments and to develop new methods for working with it in the lab.

Synthesis Methods

[4-(4-Methylpyridin-3-yl)piperazin-1-yl]-(4-methyl-1,3-thiazol-5-yl)methanone is synthesized through a specific method that involves the reaction of 4-methyl-1,3-thiazol-5-amine and 4-(4-methylpyridin-3-yl)piperazine-1-carboxylic acid tert-butyl ester in the presence of a coupling agent. This reaction results in the formation of [4-(4-Methylpyridin-3-yl)piperazin-1-yl]-(4-methyl-1,3-thiazol-5-yl)methanone.

Scientific Research Applications

[4-(4-Methylpyridin-3-yl)piperazin-1-yl]-(4-methyl-1,3-thiazol-5-yl)methanone has been studied extensively for its potential applications in various fields of scientific research. It has been found to have significant anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of inflammatory and pain-related disorders.